Sublingual ODT Bypasses First-Pass Metabolism
Deulumateperone (ITI-1284) is formulated as a sublingual orally disintegrating tablet (ODT) that dissolves almost instantly under the tongue and is rapidly absorbed into the systemic circulation, bypassing hepatic first-pass metabolism . In contrast, the parent compound lumateperone (Caplyta) is administered as an oral capsule with an absolute bioavailability of only 4.4% due to extensive first-pass hepatic extraction . Deulumateperone's sublingual route was explicitly designed to overcome this limitation, and Phase 1 results confirm that the ODT-SL formulation provides rapid absorption and high systemic exposure . This route-of-administration strategy creates a fundamentally distinct pharmacokinetic profile that is not achievable with oral lumateperone capsules.
| Evidence Dimension | Absolute oral bioavailability |
|---|---|
| Target Compound Data | ODT-SL formulation: rapid absorption into systemic circulation, high systemic exposure (quantitative PK parameters not yet published from Phase 1) |
| Comparator Or Baseline | Lumateperone oral capsule: absolute bioavailability approximately 4.4% |
| Quantified Difference | Qualitative difference: Sublingual ODT bypasses first-pass metabolism vs. approximately 4.4% bioavailability of oral lumateperone. Quantitative comparative PK data (Cmax, AUC) are not yet publicly available from completed Phase 1 studies. |
| Conditions | Phase 1 single and multiple ascending dose studies in healthy volunteers and healthy elderly volunteers ; Lumateperone bioavailability determined after intravenous and oral capsule administration |
Why This Matters
The sublingual ODT route is the primary differentiating feature of deulumateperone, enabling use in elderly dementia patients who have difficulty swallowing conventional tablets while simultaneously circumventing the very low oral bioavailability that limits lumateperone's systemic exposure.
